A-420983

• Molecular Formula: C33H39N9O2
• Molecular Weight: 593.7 g/mol
• InChI: InChI=1S/C33H39N9O2/c1-39-14-16-41(17-15-39)23-9-11-24(12-10-23)42-32-29(31(34)35-20-36-32)30(38-42)22-8-13-25(28(19-22)44-3)37-33(43)27-18-21-6-4-5-7-26(21)40(27)2/h4-8,13,18-20,23-24H,9-12,14-17H2,1-3H3,(H,37,43)(H2,34,35,36)
• InChIKey: STVKLDUINKMZFE-UHFFFAOYSA-N

A-420983 Overview: Lck Inhibitor

A-420983 is a pyrazolo[3,4-d]pyrimidine compound that functions as a potent, orally active inhibitor of the Src family kinase Lck [1]. This small molecule is widely used in immunological research to probe T-cell receptor (TCR) signaling, T-cell activation, and effector functions [2]. With a molecular weight of 593.73 g/mol and a molecular formula of C33H39N9O2, A-420983 is supplied as a solid that is soluble in DMSO, facilitating its use in in vitro and in vivo experimental workflows .

Workflow ATP-competitive Lck kinase inhibition

Selection Cell-permeable T-cell signaling probe

Context Oral exposure-model research studies

• [1] Borhani, D. W., Calderwood, D. J., Friedman, M. M., Hirst, G. C., Li, B., Leung, A. K. W., McRae, B., Ratnofsky, S., Ritter, K., & Waegell, W. (2004). A-420983: a potent, orally active inhibitor of lck with efficacy in a model of transplant rejection. Bioorganic & Medicinal Chemistry Letters, 14(10), 2613–2616. View Source
• [2] McRae, B. L., Wallace, C., Dixon, K. F., Roux, A., Mohan, S., Jia, Y., Presky, D. H., Tracey, D. E., & Hirst, G. C. (2005). Suppression of CD4+ T cell activation by a novel inhibitor of Src family kinases. International Immunopharmacology, 5(4), 667–677. View Source

A-420983 Specificity vs. Generic Lck Inhibitors

While several small molecules target Src family kinases, their pharmacological profiles diverge sharply in ways that critically impact experimental outcomes and translational relevance. The Src family comprises highly homologous members with distinct physiological roles; Lck and Fyn, for instance, have both overlapping and unique functions in T-cell biology [1]. Therefore, the specific selectivity window, cellular potency, and in vivo pharmacokinetic behavior of an inhibitor directly determine the biological phenotype observed and the validity of conclusions drawn. A broad-spectrum inhibitor like dasatinib, which targets a wide range of kinases including Bcr-Abl, cannot dissect Lck-specific pathways [2]. Similarly, the older Src family inhibitor PP2 lacks oral bioavailability, a critical limitation for in vivo studies that A-420983 overcomes [3]. Even among closely related, orally active pyrazolo[3,4-d]pyrimidines like A-770041, variations in Lck potency (IC50 147 nM vs 37 nM) and selectivity profiles lead to different dosing requirements and potential for off-target effects, underscoring that these compounds are not functionally equivalent [4].

Target Compound

A-420983

Defined Lck selectivity window with balanced Src-family engagement. Supports oral dosing in rodent models.

Risk Context

Later-Gen Lck Inhibitors (e.g., A-770041)

Lower enzymatic potency shifts target engagement thresholds; selectivity context may differ, limiting direct replacement.

Pan-Src Inhibitors (e.g., A-419259)

Broader Src-family inhibition profile masks Lck-specific pathway interpretation; may alter cellular response context.

Classic Src Inhibitor PP1

Weaker cellular activity and different selectivity context limit transferability in T-cell functional assay models.

• [1] Salmond, R. J., Filby, A., Qureshi, I., Caserta, S., & Zamoyska, R. (2009). T-cell receptor proximal signaling via the Src-family kinases, Lck and Fyn, influences T-cell activation, differentiation, and tolerance. Immunological Reviews, 228(1), 9–22. View Source
• [2] Lombardo, L. J., Lee, F. Y., Chen, P., Norris, D., Barrish, J. C., Behnia, K., Castaneda, S., Cornelius, L. A. M., Das, J., Doweyko, A. M., Fairchild, C., Hunt, J. T., Inigo, I., Johnston, K., Kamath, A., Kan, D., Klei, H., Marathe, P., Pang, S., … & Borzilleri, R. M. (2004). Discovery of N-(2-Chloro-6-methylphenyl)-2-(6-(4-(2-hydroxyethyl)-1-piperazinyl)-2-methyl-4-pyrimidinyl)amino-1,3-thiazole-5-carboxamide (BMS-354825), a Dual Src/Abl Kinase Inhibitor with Potent Antitumor Activity in Preclinical Assays. Journal of Medicinal Chemistry, 47(27), 6658–6661. View Source
• [3] Hanke, J. H., Gardner, J. P., Dow, R. L., Changelian, P. S., Brissette, W. H., Weringer, E. J., Pollok, B. A., & Connelly, P. A. (1996). Discovery of a Novel, Potent, and Src Family-selective Tyrosine Kinase Inhibitor: STUDY OF LCK- AND FYN-DEPENDENT T CELL ACTIVATION. Journal of Biological Chemistry, 271(2), 695–701. View Source
• [4] Burchat, A. F., Calderwood, D. J., Hirst, G. C., Holman, N. J., Johnston, D. N., Munschauer, R., Rafferty, P., Tometzki, G. B., & Wishart, N. (2006). Discovery of A-770041, a Src-Family Selective Orally Active Lck Inhibitor that Prevents Organ Allograft Rejection. Bioorganic & Medicinal Chemistry Letters, 16(1), 118–122. View Source

A-420983 Quantified Differentiation

Lck Enzymatic Potency: A-420983 vs. A-770041

A-420983 demonstrates nearly 4-fold higher potency against Lck kinase compared to the structurally related analog A-770041. In a biochemical assay, A-420983 inhibits Lck with an IC50 of 37 nM, whereas A-770041 requires a concentration of 147 nM to achieve the same level of inhibition in the presence of 1 mM ATP [1]. This significant difference in primary target engagement provides researchers with a tool that can achieve greater pathway suppression at lower compound concentrations, potentially reducing off-target liabilities and improving assay window.

Enzymatic Lck IC50

Head-to-head

A-420983: 37 nM
A-770041: 147 nM

Reported 4-fold higher potency; supports lower concentration range selection.

1 mM ATP assay conditions apply to both measurements.

Evidence Dimension	In vitro Lck kinase inhibition potency
Target Compound Data	IC50 = 37 nM
Comparator Or Baseline	A-770041: IC50 = 147 nM (in the presence of 1 mM ATP)
Quantified Difference	A-420983 is ~4-fold more potent than A-770041 in this assay.
Conditions	Biochemical kinase assay

Why This Matters

Higher potency at the primary target enables the use of lower compound concentrations, mitigating potential off-target effects and expanding the dynamic range of dose-response experiments.

• [1] Borhani, D. W., Calderwood, D. J., Friedman, M. M., Hirst, G. C., Li, B., Leung, A. K. W., McRae, B., Ratnofsky, S., Ritter, K., & Waegell, W. (2004). A-420983: a potent, orally active inhibitor of lck with efficacy in a model of transplant rejection. Bioorganic & Medicinal Chemistry Letters, 14(10), 2613–2616. View Source
• [2] Burchat, A. F., Calderwood, D. J., Hirst, G. C., Holman, N. J., Johnston, D. N., Munschauer, R., Rafferty, P., Tometzki, G. B., & Wishart, N. (2006). Discovery of A-770041, a Src-Family Selective Orally Active Lck Inhibitor that Prevents Organ Allograft Rejection. Bioorganic & Medicinal Chemistry Letters, 16(1), 118–122. View Source

IL-2 Production Inhibition in Whole Blood

A-420983 exhibits exceptional cellular potency, as demonstrated by its ability to inhibit IL-2 production in a physiologically relevant human whole blood assay with an IC50 of 7 nM [1]. This metric is a critical translational bridge between biochemical potency and in vivo efficacy. In contrast, the older Src-family tool compound PP2 is not orally bioavailable and lacks comparable data in this complex, disease-relevant cellular system, limiting its utility for studies aiming to model in vivo T-cell suppression [2]. Dasatinib, while potent, is a broad-spectrum inhibitor with IC50 values in the sub-nanomolar range for Lck and numerous other kinases, confounding interpretation of T-cell-specific effects [3].

Functional IL-2 IC50

Cross-study comparable

A-420983: 7 nM
A-770041: ~80 nM

Reported >10-fold difference in functional cellular potency context.

Whole blood IL-2 production; method differences apply.

Evidence Dimension	Inhibition of IL-2 production in human whole blood
Target Compound Data	IC50 = 7 nM
Comparator Or Baseline	PP2: No oral bioavailability; no reported IC50 in whole blood IL-2 assay. Dasatinib: Broad-spectrum kinase inhibitor (Lck IC50 ~0.4 nM) with confounding off-target activity.
Quantified Difference	A-420983 demonstrates a functional cellular IC50 of 7 nM for a key T-cell effector cytokine.
Conditions	Human whole blood stimulated to produce IL-2

Why This Matters

Demonstrating potent activity in a complex, physiologically relevant human whole blood assay increases confidence in the compound's ability to translate to in vivo models and provides a specific, functional readout for Lck pathway inhibition.

• [1] Borhani, D. W., Calderwood, D. J., Friedman, M. M., Hirst, G. C., Li, B., Leung, A. K. W., McRae, B., Ratnofsky, S., Ritter, K., & Waegell, W. (2004). A-420983: a potent, orally active inhibitor of lck with efficacy in a model of transplant rejection. Bioorganic & Medicinal Chemistry Letters, 14(10), 2613–2616. View Source
• [2] Hanke, J. H., Gardner, J. P., Dow, R. L., Changelian, P. S., Brissette, W. H., Weringer, E. J., Pollok, B. A., & Connelly, P. A. (1996). Discovery of a Novel, Potent, and Src Family-selective Tyrosine Kinase Inhibitor: STUDY OF LCK- AND FYN-DEPENDENT T CELL ACTIVATION. Journal of Biological Chemistry, 271(2), 695–701. View Source
• [3] Lombardo, L. J., Lee, F. Y., Chen, P., Norris, D., Barrish, J. C., Behnia, K., Castaneda, S., Cornelius, L. A. M., Das, J., Doweyko, A. M., Fairchild, C., Hunt, J. T., Inigo, I., Johnston, K., Kamath, A., Kan, D., Klei, H., Marathe, P., Pang, S., … & Borzilleri, R. M. (2004). Discovery of N-(2-Chloro-6-methylphenyl)-2-(6-(4-(2-hydroxyethyl)-1-piperazinyl)-2-methyl-4-pyrimidinyl)amino-1,3-thiazole-5-carboxamide (BMS-354825), a Dual Src/Abl Kinase Inhibitor with Potent Antitumor Activity in Preclinical Assays. Journal of Medicinal Chemistry, 47(27), 6658–6661. View Source

Kinase Selectivity Profile: A-420983 vs. A-419259 & PP1

A-420983 possesses a quantifiable selectivity window against the receptor tyrosine kinases KDR (VEGFR2) and Tie-2, which are relevant for angiogenesis and vascular biology. It displays >500-fold selectivity over KDR and >25-fold selectivity over Tie-2 . This contrasts with broad-spectrum inhibitors like dasatinib, which potently inhibits KDR and PDGFRβ with IC50 values of 28 nM and 5 nM, respectively, potentially confounding experiments involving vascular or stromal components [1]. While A-770041 shows high selectivity over Fyn, its selectivity over Tie-2 is less pronounced (>50 µM, implying >340-fold selectivity based on its 147 nM Lck IC50), but A-420983's defined >25-fold window provides a clear understanding of its potential for off-target activity on this specific kinase in experimental systems [2].

Kinase Selectivity Context

Cross-study comparable

Lck 37 nM, Src 70 nM, Fyn 330 nM, Hck 140 nM, Lyn 100 nM

Defined intra-Src selectivity window; supports Lck-focused pathway interpretation.

Pan-Src inhibitor A-419259 shows sub-10 nM IC50 across Lck/Src/Lyn.

Evidence Dimension	Selectivity ratio (fold-selectivity) against KDR and Tie-2
Target Compound Data	>500-fold selective over KDR; >25-fold selective over Tie-2
Comparator Or Baseline	Dasatinib: KDR IC50 = 28 nM, PDGFRβ IC50 = 5 nM (broad-spectrum). A-770041: Tie-2 IC50 > 50 µM (implies >340-fold selectivity vs its Lck IC50).
Quantified Difference	A-420983 demonstrates a >500-fold selectivity window over KDR, avoiding potent inhibition of this key angiogenesis target.
Conditions	Biochemical kinase selectivity panel

Why This Matters

A well-defined selectivity profile ensures that observed biological effects in complex systems (e.g., animal models of inflammation or transplantation) can be more confidently attributed to Lck/Fyn inhibition rather than confounding activity on kinases like KDR or Tie-2.

• [1] Lombardo, L. J., Lee, F. Y., Chen, P., Norris, D., Barrish, J. C., Behnia, K., Castaneda, S., Cornelius, L. A. M., Das, J., Doweyko, A. M., Fairchild, C., Hunt, J. T., Inigo, I., Johnston, K., Kamath, A., Kan, D., Klei, H., Marathe, P., Pang, S., … & Borzilleri, R. M. (2004). Discovery of N-(2-Chloro-6-methylphenyl)-2-(6-(4-(2-hydroxyethyl)-1-piperazinyl)-2-methyl-4-pyrimidinyl)amino-1,3-thiazole-5-carboxamide (BMS-354825), a Dual Src/Abl Kinase Inhibitor with Potent Antitumor Activity in Preclinical Assays. Journal of Medicinal Chemistry, 47(27), 6658–6661. View Source
• [2] Burchat, A. F., Calderwood, D. J., Hirst, G. C., Holman, N. J., Johnston, D. N., Munschauer, R., Rafferty, P., Tometzki, G. B., & Wishart, N. (2006). Discovery of A-770041, a Src-Family Selective Orally Active Lck Inhibitor that Prevents Organ Allograft Rejection. Bioorganic & Medicinal Chemistry Letters, 16(1), 118–122. View Source

In Vivo Oral Efficacy in Immunomodulation

A-420983 is orally active and demonstrates robust in vivo efficacy in the experimental autoimmune encephalomyelitis (EAE) model of multiple sclerosis. When administered orally to mice with established EAE, A-420983 suppressed the disease course and inhibited TCR-mediated phosphorylation of c-Jun and ZAP-70 in CD4+ T cells, confirming target engagement in vivo [1]. This is a key differentiator from the widely used tool compound PP2, which lacks oral bioavailability and is therefore unsuitable for such chronic in vivo studies of T-cell-mediated disease [2]. While dasatinib is orally active, its broad kinase inhibition profile makes it a less precise tool for dissecting Lck-dependent mechanisms in vivo [3].

In Vivo Oral Model Response

Supporting evidence

Dose-dependent IL-2 modulation in rodent models.

Reported model-response endpoint context; supports oral exposure-model review.

Comparative in vivo potency data from identical models not available.

Evidence Dimension	In vivo oral efficacy in a model of established T-cell-mediated disease
Target Compound Data	Oral dosing suppressed the disease course of established EAE in mice.
Comparator Or Baseline	PP2: Not orally bioavailable; unsuitable for chronic in vivo oral dosing studies.
Quantified Difference	A-420983 is orally active and demonstrates in vivo target engagement and disease modification in a model of established autoimmunity, whereas PP2 cannot be used in this setting.
Conditions	Mouse experimental autoimmune encephalomyelitis (EAE) model; oral administration

Why This Matters

Oral bioavailability and demonstrated in vivo efficacy in a disease-relevant model are essential prerequisites for studies aiming to evaluate therapeutic potential or to understand the role of Lck in chronic T-cell-mediated pathologies.

• [1] McRae, B. L., Wallace, C., Dixon, K. F., Roux, A., Mohan, S., Jia, Y., Presky, D. H., Tracey, D. E., & Hirst, G. C. (2005). Suppression of CD4+ T cell activation by a novel inhibitor of Src family kinases. International Immunopharmacology, 5(4), 667–677. View Source
• [2] Hanke, J. H., Gardner, J. P., Dow, R. L., Changelian, P. S., Brissette, W. H., Weringer, E. J., Pollok, B. A., & Connelly, P. A. (1996). Discovery of a Novel, Potent, and Src Family-selective Tyrosine Kinase Inhibitor: STUDY OF LCK- AND FYN-DEPENDENT T CELL ACTIVATION. Journal of Biological Chemistry, 271(2), 695–701. View Source
• [3] Lombardo, L. J., Lee, F. Y., Chen, P., Norris, D., Barrish, J. C., Behnia, K., Castaneda, S., Cornelius, L. A. M., Das, J., Doweyko, A. M., Fairchild, C., Hunt, J. T., Inigo, I., Johnston, K., Kamath, A., Kan, D., Klei, H., Marathe, P., Pang, S., … & Borzilleri, R. M. (2004). Discovery of N-(2-Chloro-6-methylphenyl)-2-(6-(4-(2-hydroxyethyl)-1-piperazinyl)-2-methyl-4-pyrimidinyl)amino-1,3-thiazole-5-carboxamide (BMS-354825), a Dual Src/Abl Kinase Inhibitor with Potent Antitumor Activity in Preclinical Assays. Journal of Medicinal Chemistry, 47(27), 6658–6661. View Source

Experimentally Resolved Binding Mode to Hck Kinase via X-ray Crystallography (PDB: 2C0I)

The precise binding mode of A-420983 to the ATP-binding pocket of a Src family kinase has been experimentally determined by X-ray crystallography and is publicly available as PDB entry 2C0I, showing the compound in complex with Hck [1]. This high-resolution structural information allows researchers to visualize the exact molecular interactions governing potency and selectivity, enabling rational design of control experiments or structure-guided comparisons with other inhibitors. In contrast, for the related oral inhibitor A-770041, the structure with Hck (PDB: 2C0O) reveals a different binding pose, providing a direct structural basis for understanding the compounds' distinct SAR [2]. The availability of this structural data for A-420983 provides a significant advantage for medicinal chemistry, computational modeling, and mechanistic studies.

Evidence Dimension	Availability of experimentally determined 3D structure of the inhibitor bound to a Src family kinase
Target Compound Data	X-ray crystal structure in complex with Hck available (PDB ID: 2C0I) at 2.30 Å resolution.
Comparator Or Baseline	A-770041: Structure with Hck also available (PDB: 2C0O), revealing a different binding pose.
Quantified Difference	The experimental structure for A-420983 provides a direct, atomic-level map of its interactions with the kinase hinge and active site.
Conditions	X-ray diffraction analysis of the Hck kinase domain in complex with A-420983

Why This Matters

Having a publicly available, experimentally validated 3D structure eliminates guesswork regarding the compound's binding mode, facilitating rational experimental design, interpretation of SAR, and computational docking studies.

• [1] RCSB Protein Data Bank. (2005). 2C0I: Src family kinase Hck with bound inhibitor A-420983. Retrieved April 18, 2026, from https://www.rcsb.org/structure/2C0I View Source
• [2] Burchat, A. F., Calderwood, D. J., Hirst, G. C., Holman, N. J., Johnston, D. N., Munschauer, R., Rafferty, P., Tometzki, G. B., & Wishart, N. (2006). Discovery of A-770041, a Src-Family Selective Orally Active Lck Inhibitor that Prevents Organ Allograft Rejection. Bioorganic & Medicinal Chemistry Letters, 16(1), 118–122. View Source

A-420983 Application Scenarios

Lck-Driven T-Cell Activation Assays

For researchers modeling chronic autoimmune conditions like multiple sclerosis in the EAE model, A-420983 is a superior choice over non-oral tool compounds like PP2. Its validated oral bioavailability and demonstrated ability to suppress disease progression in mice with established EAE directly address the need for a compound that can be administered over multiple days to study chronic disease mechanisms and therapeutic intervention [1].

In Vivo DTH and Transplant Rejection Models

When studying T-cell activation in physiologically relevant settings, such as human whole blood assays, A-420983's potent inhibition of IL-2 production (IC50 = 7 nM) makes it a powerful tool [1]. This cellular potency, combined with its defined selectivity profile over KDR and Tie-2, allows for more specific interrogation of the Lck signaling axis compared to broad-spectrum agents like dasatinib, whose effects on other kinases (e.g., KDR, PDGFRβ) could confound results in complex primary cell cultures or co-culture systems [2].

Selectivity Profiling vs. Pan-Src Inhibitors

The availability of a high-resolution X-ray crystal structure of A-420983 bound to Hck (PDB: 2C0I) provides a critical advantage for structure-based drug design and computational chemistry efforts [1]. This experimental 3D data allows for precise docking studies, free energy perturbation (FEP) calculations, and the rational design of novel analogs or control compounds, enabling a more efficient and informed discovery process compared to relying on homology models or unverified docking poses [2].

Application

Selection Property

Validation Focus

T-cell signaling assays

T-cell activation assay context

IL-2 production endpoint review

In vivo immunomodulation studies

Oral exposure model context

DTH/transplant rejection endpoint review

Src-family kinase profiling

Kinase selectivity review

Lck-specific pathway interpretation

Structural biology / SAR studies

Pyrazolopyrimidine scaffold context

Co-crystallization model review

• [1] McRae, B. L., Wallace, C., Dixon, K. F., Roux, A., Mohan, S., Jia, Y., Presky, D. H., Tracey, D. E., & Hirst, G. C. (2005). Suppression of CD4+ T cell activation by a novel inhibitor of Src family kinases. International Immunopharmacology, 5(4), 667–677. View Source
• [2] Borhani, D. W., Calderwood, D. J., Friedman, M. M., Hirst, G. C., Li, B., Leung, A. K. W., McRae, B., Ratnofsky, S., Ritter, K., & Waegell, W. (2004). A-420983: a potent, orally active inhibitor of lck with efficacy in a model of transplant rejection. Bioorganic & Medicinal Chemistry Letters, 14(10), 2613–2616. View Source
• [3] RCSB Protein Data Bank. (2005). 2C0I: Src family kinase Hck with bound inhibitor A-420983. Retrieved April 18, 2026, from https://www.rcsb.org/structure/2C0I View Source
• [4] Burchat, A. F., Calderwood, D. J., Hirst, G. C., Holman, N. J., Johnston, D. N., Munschauer, R., Rafferty, P., Tometzki, G. B., & Wishart, N. (2006). Discovery of A-770041, a Src-Family Selective Orally Active Lck Inhibitor that Prevents Organ Allograft Rejection. Bioorganic & Medicinal Chemistry Letters, 16(1), 118–122. View Source